Cas no 305371-16-8 (Tert-butyl 4-(2-cyanoacetyl)-6-fluoropyridin-3-ylcarbamate)

• Product Name: Tert-butyl 4-(2-cyanoacetyl)-6-fluoropyridin-3-ylcarbamate
• CAS No: 305371-16-8
• MF: C₁₃H₁₄FN₃O₃
• MW: 279.266966342926
• CID: 2194364
• PubChem ID: 58768582
• Update Time: 2025-04-21

Tert-butyl 4-(2-cyanoacetyl)-6-fluoropyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(2-cyanoacetyl)-6-fluoropyridin-3-ylcarbamate
• Tert-butyl(4-(2-cyanoacetyl)-6-fluoropyridin-3-yl)carbamate
• SCHEMBL14032276
• [6-Fluoro-4-(3-nitrilopropionyl)pyridin-3-yl]carbamic acid tert-butyl ester
• CEUDEXVPPXNAKC-UHFFFAOYSA-N
• DB-371917
• [6-Fluoro-4-(3-nitrilo-propionyl)-pyridin-3-yl]-carbamic Acid, Tert-Butyl Ester
• DTXSID701155938
• 305371-16-8
• 1,1-Dimethylethyl N-[4-(2-cyanoacetyl)-6-fluoro-3-pyridinyl]carbamate

• Inchi： 1S/C13H14FN3O3/c1-13(2,3)20-12(19)17-9-7-16-11(14)6-8(9)10(18)4-5-15/h6-7H,4H2,1-3H3,(H,17,19)
• InChI Key： CEUDEXVPPXNAKC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(CC#N)=O)=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.10191948Da
• Monoisotopic Mass: 279.10191948Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.1Ų